N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C17H16N2O3S/c20-15(16-19-12-4-1-2-5-13(12)23-16)18-10-17(21,11-7-8-11)14-6-3-9-22-14/h1-6,9,11,21H,7-8,10H2,(H,18,20)
• InChI Key: STBUCNMFDRYMEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)C2=NC3=CC=CC=C3S2)(C4=CC=CO4)O
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. It contains a benzene ring fused to a thiazole ring. Thiazoles are known for their diverse biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The compound contains a benzo[d]thiazole moiety, a furan ring, and a carboxamide group. The benzo[d]thiazole moiety is planar and aromatic.

Chemical Reactions Analysis

The compound, being a derivative of benzo[d]thiazole, might undergo reactions typical for these types of compounds. For instance, it might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Benzo[d]thiazoles are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Reactivity : The synthesis of related compounds involves coupling reactions and treatments with reagents like P2S5 in anhydrous toluene, leading to the formation of thioamides and subsequent oxidation to synthesize derivatives like 2-(furan-2-yl)benzo[e][1,3]benzothiazole. These compounds were further subjected to electrophilic substitution reactions, showcasing their chemical versatility (Aleksandrov & El’chaninov, 2017).

Biological Activity

• Cytotoxic Evaluation : A novel series of benzo[d]thiazole-2-carboxamide derivatives were designed, synthesized, and evaluated for cytotoxicity against cancer cell lines with high expression of epidermal growth factor receptor. Some compounds showed moderate to excellent potency, indicating their potential as epidermal growth factor receptor inhibitors (Zhang et al., 2017).

Antimicrobial and Anticancer Activities

• Antimicrobial and Anticancer Activities : Research on derivatives of the compound includes studies on their synthesis, molecular characterization, and evaluation of biological activities. These studies provide insights into the antimicrobial activity against various microorganisms and suggest potential pharmacological applications due to their good antimicrobial activity (Cakmak et al., 2022).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Thiazoles are known to have diverse biological activities, including antimicrobial, antifungal, and antitumor activities.

Future Directions

Future research could focus on synthesizing the compound and studying its biological activity. Given the known activities of thiazoles, it might have potential as a medicinal compound.